Cas no 1797618-57-5 (N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1797618-57-5
• MF: C₁₈H₂₂N₄O₄S
• MW: 390.456682682037
• CID: 5372183
• Update Time: 2025-06-13

N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-N-[[4-methyl-6-(1-pyrrolidinyl)-2-pyrimidinyl]methyl]-1,4-benzodioxin-6-sulfonamide
• N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C18H22N4O4S/c1-13-10-18(22-6-2-3-7-22)21-17(20-13)12-19-27(23,24)14-4-5-15-16(11-14)26-9-8-25-15/h4-5,10-11,19H,2-3,6-9,12H2,1H3
• InChI Key： RJQJSQKBDFINMP-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC3=NC(N4CCCC4)=CC(C)=N3)(=O)=O)C=C2OCC1

Experimental Properties

• Density: 1.360±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 591.3±60.0 °C(Predicted)
• pka: 5.69±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Research Brief on N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 1797618-57-5)

In recent years, the compound N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS: 1797618-57-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. The following research brief synthesizes the latest findings related to this compound, highlighting its pharmacological properties, mechanism of action, and potential clinical implications.

The structural complexity of N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide suggests its potential as a versatile scaffold for drug development. Recent studies have focused on its sulfonamide moiety, which is known to confer binding affinity to various enzymes and receptors. The pyrrolidinyl and pyrimidinyl groups further enhance its interaction with biological targets, making it a promising candidate for further exploration. Computational modeling and in vitro assays have demonstrated its high selectivity and potency, particularly in the context of enzyme inhibition.

One of the most notable findings in recent research involves the compound's role as a selective inhibitor of specific kinases implicated in inflammatory and oncogenic pathways. Preclinical studies have shown that N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide exhibits nanomolar inhibitory activity against certain kinase targets, with minimal off-target effects. This selectivity is attributed to its optimized binding interactions, as revealed by X-ray crystallography and molecular dynamics simulations. These insights have paved the way for its potential application in targeted therapies for diseases such as cancer and autoimmune disorders.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in animal models have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, with good oral bioavailability and a manageable half-life. These findings suggest that N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide could be a viable candidate for further clinical development. However, challenges such as potential drug-drug interactions and long-term toxicity remain to be addressed in subsequent phases of research.

Looking ahead, the compound's versatility opens avenues for structural optimization and derivative synthesis. Researchers are currently exploring modifications to its core structure to enhance potency, reduce toxicity, and improve metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into therapeutic applications. The ongoing research on N-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]methyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide underscores its potential as a cornerstone in the development of next-generation small-molecule therapeutics.